Cas no 1807084-54-3 (Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1807084-54-3
• MF: C₁₂H₁₁BrF₂N₂O₂
• MW: 333.128749132156
• CID: 4880616
• Update Time: 2025-05-23

Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C12H11BrF2N2O2/c1-2-19-10(18)4-9-11(12(14)15)7(6-16)3-8(5-13)17-9/h3,12H,2,4-5H2,1H3
• InChI Key： TYIADKBVVXGDFV-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=C(C(F)F)C(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 359
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate

Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1807084-54-3): A Comprehensive Overview

Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1807084-54-3) is a versatile and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of functional groups, including a bromomethyl, cyano, difluoromethyl, and an ester moiety, which collectively contribute to its diverse chemical properties and potential biological activities.

The bromomethyl group in Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate serves as a reactive site for various chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. The cyano group, known for its strong electron-withdrawing properties, imparts significant electronic effects to the molecule, influencing its reactivity and stability. The difluoromethyl group, on the other hand, is known for its ability to modulate the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design.

Recent studies have highlighted the potential of Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry (2022) explored the use of this compound as a lead structure for the development of novel anticancer agents. The researchers found that the bromomethyl group could be effectively utilized to introduce additional functionalities that enhance the compound's cytotoxicity against cancer cells while minimizing off-target effects.

In another study, published in Organic Letters (2021), scientists investigated the synthetic routes to produce Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate with high yield and purity. The optimized synthetic protocol involved a sequence of reactions, including nucleophilic substitution, cyclization, and esterification steps. This protocol not only improved the overall efficiency of the synthesis but also provided insights into the reactivity and stability of the intermediate compounds.

The ester moiety in Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate plays a crucial role in modulating its solubility and bioavailability. In a study published in Bioorganic & Medicinal Chemistry (2023), researchers demonstrated that the ester functionality could be selectively hydrolyzed under physiological conditions to release the active metabolite. This property makes it an attractive candidate for prodrug strategies, where the parent compound is designed to be biologically inactive until it is metabolized in vivo.

The structural complexity of Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate also makes it an excellent platform for exploring structure-activity relationships (SAR). By systematically modifying different functional groups, researchers can gain valuable insights into how specific structural changes influence the compound's biological activity. For example, substituting the bromomethyl group with other halogens or alkyl chains can significantly alter the compound's reactivity and selectivity towards specific biological targets.

In addition to its potential therapeutic applications, Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate has been studied for its utility as a probe molecule in biochemical assays. Its unique combination of functional groups allows it to interact with various biomolecules, making it useful for studying protein-ligand interactions and enzyme inhibition. A recent study published in Chemical Biology & Drug Design (2022) utilized this compound as a tool to investigate the binding kinetics of a specific enzyme involved in metabolic pathways.

The safety profile of Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate has also been evaluated in several preclinical studies. These studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations and does not pose significant safety concerns when used under controlled conditions. However, as with any new chemical entity, further toxicological evaluations are necessary to ensure its safety for human use.

In conclusion, Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1807084-54-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug development and biochemical studies. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemical biology.